Cas no 2445-76-3 (hexyl propionate)

hexyl propionate Properties

Names and Identifiers

• hexyl propionate
• hexyl propanoate
• NATURAL HEXYL PROPIONATE
• 1-Hexyl propanoate
• 1-Hexyl propionate
• EINECS 219-495-1
• FEMA No. 2576
• Hexyl propionate (natural)
• propanoic acid,hexyl ester
• Propionic Acid Hexyl Ester
• Propionsaeure-hexylester
• Propionicacid, hexyl ester (6CI,7CI,8CI)
• n-Hexyl propionate
• Hexylpropanoate
• +Expand

• MDL： MFCD00085197
• InChIKey： GOKKOFHHJFGZHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-3-5-6-7-8-11-9(10)4-2/h3-8H2,1-2H3
• SMILES： CCCCCCOC(=O)CC

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 158.131
• Heavy Atom Count: 11
• Complexity: 99.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.51990
• PSA: 26.30000
• Refractive Index: 1.413
• Boiling Point: 186°C(lit.)
• Melting Point: -57.5°C
• Flash Point: 149 ºF
• FEMA: 2576
• Color/Form: Colorless to light yellow liquid, with pear \ green \ fruit \ mold aroma, soil and spicy flavor
• Solubility: Soluble in ethanol and propylene glycol. Almost insoluble in water
• Density: 0.871

hexyl propionate Security Information

• RTECS：UA2462200
• WGK Germany：2
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.

hexyl propionate Customs Data

• HS CODE：2915509000
• Customs Data：

  China Customs Code:

  2915509000

  Overview:

  2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters